3-chlorophenyl 10H-phenothiazine-10-carboxylate
Overview
Description
3-Chlorophenyl 10H-phenothiazine-10-carboxylate (3-CPT) is a novel compound that has been recently developed and studied for its potential applications in the scientific research field. This compound has been found to possess a wide range of biochemical and physiological effects, making it a promising candidate for further studies in the laboratory.
Scientific Research Applications
3-chlorophenyl 10H-phenothiazine-10-carboxylate has been studied for its potential applications in the scientific research field. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-bacterial, anti-tumor, and anti-viral activities. It has also been found to possess neuroprotective and anticonvulsant properties, which make it a promising candidate for further studies in the laboratory. Additionally, this compound has been found to have antioxidant properties, which may make it a useful tool for studying oxidative stress in cells.
Mechanism of Action
The mechanism of action of 3-chlorophenyl 10H-phenothiazine-10-carboxylate is not yet fully understood. However, it is believed to act through a variety of pathways. For example, it has been found to interact with various proteins and enzymes involved in the regulation of inflammation, such as cyclooxygenase-2 and lipoxygenase. Additionally, it has been found to modulate the activity of various neurotransmitter receptors, such as serotonin and dopamine receptors.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-bacterial, anti-tumor, and anti-viral activities. Additionally, it has been found to possess neuroprotective and anticonvulsant properties, which make it a promising candidate for further studies in the laboratory. Additionally, it has been found to have antioxidant properties, which may make it a useful tool for studying oxidative stress in cells.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-chlorophenyl 10H-phenothiazine-10-carboxylate in laboratory experiments is that it is relatively easy to synthesize and purify. Additionally, it is relatively non-toxic, making it a safe compound to use in the laboratory. However, there are some limitations to using this compound in laboratory experiments. For example, it has been found to be relatively unstable, making it difficult to store for long periods of time. Additionally, it is not very soluble in aqueous solutions, making it difficult to use in experiments involving aqueous solutions.
Future Directions
The potential applications of 3-chlorophenyl 10H-phenothiazine-10-carboxylate are still being explored. In the future, it could be used in the development of new drugs and treatments for a variety of diseases and disorders. Additionally, it could be used in the study of oxidative stress in cells, as well as in the development of new diagnostic methods. Additionally, it could be used to study the effects of inflammation on the body and the potential mechanisms of action of anti-inflammatory drugs. Finally, it could be used in the development of new laboratory techniques and protocols for the synthesis and purification of this compound.
Synthesis Methods
3-chlorophenyl 10H-phenothiazine-10-carboxylate can be synthesized by a multi-step reaction sequence involving the condensation of 3-chlorophenol and 10-methyl-10H-phenothiazine-10-carboxylic acid in the presence of pyridine and triethylamine. The reaction is then followed by a series of purification steps to obtain the desired compound. This method is simple and efficient, and has been used successfully to synthesize this compound in laboratory settings.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chlorophenyl 10H-phenothiazine-10-carboxylate involves the reaction of 3-chlorobenzoic acid with phenothiazine in the presence of a coupling agent to form the intermediate 3-chlorophenyl phenothiazine carboxylic acid. This intermediate is then esterified with methanol and a catalyst to yield the final product.", "Starting Materials": [ "3-chlorobenzoic acid", "phenothiazine", "coupling agent", "methanol", "catalyst" ], "Reaction": [ "Step 1: Dissolve 3-chlorobenzoic acid and phenothiazine in a suitable solvent.", "Step 2: Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to the reaction mixture and stir for several hours at room temperature.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct.", "Step 4: Add methanol and a catalyst such as p-toluenesulfonic acid to the reaction mixture and reflux for several hours.", "Step 5: Cool the reaction mixture and filter the precipitated product.", "Step 6: Wash the product with cold methanol and dry under vacuum to obtain 3-chlorophenyl 10H-phenothiazine-10-carboxylate." ] } | |
CAS RN |
1041173-13-0 |
Molecular Formula |
C19H12ClNO2S |
Molecular Weight |
353.8 |
Purity |
95 |
Origin of Product |
United States |
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